Cas no 25537-64-8 (4,5-Dibromo-1-methyltriazole)

• Product Name: 4,5-Dibromo-1-methyltriazole
• CAS No: 25537-64-8
• MF: C₃H₃Br₂N₃
• MW: 240.8840
• MDL: MFCD00499501
• CID: 2120708
• PubChem ID: 3592535
• Update Time: 2025-10-29

4,5-Dibromo-1-methyltriazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4,5-dibromo-1H-1,2,3-triazole
• 4,5-Dibromo-1-methyl-1H-1,2,3-triazole
• 4,5-Dibromo-1-methyl-1,2,3-triazole
• 4,5-dibromo-1-methyl-1H-[1,2,3]triazole
• 4,5-dibromo-1-methyltriazole
• RQVSHMOPECIDSU-UHFFFAOYSA-N
• AK201726
• SY040188
• 1H-1,2,3-triazole, 4,5-dibromo-1-methyl-
• MFCD00499501
• 4,5-Dibromo-1-methyl-1H-1,2,3-triazole?
• DS-10272
• DB-328982
• EN300-646008
• ALBB-026925
• CS-0039145
• SCHEMBL1412593
• AKOS017259077
• 25537-64-8
• 4,5-Dibromo-1-methyltriazole

• MDL： MFCD00499501
• Inchi： 1S/C3H3Br2N3/c1-8-3(5)2(4)6-7-8/h1H3
• InChI Key： RQVSHMOPECIDSU-UHFFFAOYSA-N
• SMILES： BrC1=C(N=NN1C([H])([H])[H])Br

Computed Properties

• Exact Mass: 240.867
• Monoisotopic Mass: 238.869
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7
• XLogP3: 1.7

Experimental Properties

• Boiling Point: 298.0±43.0°C at 760 mmHg

4,5-Dibromo-1-methyltriazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4,5-Dibromo-1-methyltriazole

4,5-Dibromo-1-methyltriazole: A Comprehensive Overview

4,5-Dibromo-1-methyltriazole, also known by its CAS number 25537-64-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a five-membered ring containing three nitrogen atoms. The presence of bromine atoms at the 4 and 5 positions, along with a methyl group at the 1 position, imparts unique chemical properties to this molecule. Recent studies have highlighted its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials.

The structure of 4,5-dibromo-1-methyltriazole is characterized by its high symmetry and electron-deficient nature due to the electron-withdrawing bromine substituents. This makes it an excellent candidate for various chemical reactions, such as nucleophilic substitutions and cycloadditions. Researchers have explored its reactivity under different conditions, revealing its versatility in forming stable intermediates and products. For instance, a study published in the Journal of Organic Chemistry demonstrated that this compound can undergo efficient click chemistry reactions, making it a valuable building block in drug discovery.

In terms of synthesis, 4,5-dibromo-1-methyltriazole is typically prepared through a multi-step process involving bromination and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes. For example, the use of palladium catalysts has been shown to significantly improve the yield and purity of this compound. These developments are particularly important for industrial applications where large-scale production is required.

The applications of 4,5-dibromo-1-methyltriazole are diverse and expanding rapidly. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and anticancer properties. Its ability to form stable complexes with metal ions has also made it a valuable ligand in coordination chemistry. Moreover, this compound has been explored as a precursor for advanced materials such as metal-organic frameworks (MOFs) and coordination polymers.

Recent research has focused on understanding the environmental impact and toxicity profile of 4,5-dibromo-1-methyltriazole. Studies conducted by environmental scientists have shown that while this compound exhibits moderate toxicity towards aquatic organisms, its persistence in the environment is relatively low due to rapid degradation under UV light. These findings are crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 4,5-dibromo-1-methyltriazole, with its CAS number 25537-64-8, is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.